Cas no 2219379-94-7 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methoxyacetic acid)

• Product Name: 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methoxyacetic acid
• CAS No: 2219379-94-7
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 5194149
• PubChem ID: 137951553
• Update Time: 2025-08-04

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)methoxy]acetic acid
• N-Fmoc-2-(piperidin-4-ylmethoxy)acetic acid
• 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methoxyacetic acid

• Inchi： 1S/C23H25NO5/c25-22(26)15-28-13-16-9-11-24(12-10-16)23(27)29-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,25,26)
• InChI Key： MNYYZPAXOZUISN-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(COCC(O)=O)CC1

Additional information on 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methoxyacetic acid

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methoxyacetic acid: A Comprehensive Overview

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methoxyacetic acid is a highly specialized organic compound with the CAS number 2219379-94-7. This compound is notable for its complex structure, which includes a piperidine ring and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in organic synthesis, particularly in peptide chemistry, where it is used to protect amino groups during synthesis processes. The presence of this group in the compound suggests its potential application in peptide synthesis or as an intermediate in the development of bioactive molecules.

The compound's structure also features a methoxyacetic acid moiety, which adds to its functional diversity. This moiety can participate in various chemical reactions, including esterification and nucleophilic substitutions, making it versatile for use in different synthetic pathways. The combination of these structural elements positions this compound as a valuable tool in medicinal chemistry and drug discovery.

Recent advancements in chemical synthesis have enabled the efficient production of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methoxyacetic acid. Researchers have explored novel methodologies to optimize its synthesis, focusing on improving yield and purity while minimizing environmental impact. These efforts have been driven by the increasing demand for high-quality intermediates in the pharmaceutical industry.

In terms of applications, this compound has shown promise in several areas. For instance, it has been utilized as a building block in the construction of complex peptide structures, where its Fmoc group plays a critical role in protecting reactive sites during multi-step syntheses. Additionally, studies have highlighted its potential as a precursor for bioactive molecules with therapeutic applications, particularly in the fields of oncology and neurodegenerative diseases.

One of the most exciting developments involving this compound is its role in the synthesis of targeted drug delivery systems. By incorporating this compound into lipid nanoparticles or polymer-based carriers, researchers have demonstrated enhanced drug delivery efficiency and reduced side effects. These findings underscore the importance of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methoxyacetic acid as a key component in modern drug delivery technologies.

Moreover, recent studies have explored the use of this compound in enzyme-mediated reactions, where it serves as a substrate for specific enzymes. This research has provided valuable insights into enzyme mechanisms and has opened new avenues for biocatalytic applications. The ability to harness enzymatic activity for selective transformations highlights the versatility of this compound across diverse chemical systems.

The development of analytical techniques has also contributed significantly to our understanding of this compound's properties. Advanced spectroscopic methods, such as NMR and mass spectrometry, have been employed to characterize its structure and monitor its behavior under various reaction conditions. These techniques have not only improved our ability to synthesize the compound but also enhanced our understanding of its reactivity and stability.

In conclusion, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)methoxyacetic acid stands out as a critical intermediate in contemporary organic synthesis. Its unique structure and functional groups make it an invaluable tool in peptide chemistry, drug delivery systems, and enzyme-mediated reactions. As research continues to uncover new applications and optimize synthetic routes, this compound will undoubtedly play an increasingly important role in advancing medicinal chemistry and related fields.